Cas no 1334148-80-9 (2-(4-Bromophenyl)-2,2-difluoroethanethioamide)

• Product Name: 2-(4-Bromophenyl)-2,2-difluoroethanethioamide
• CAS No: 1334148-80-9
• MF: C₈H₆BrF₂NS
• MW: 266.105746746063
• MDL: MFCD19686457
• CID: 5158981
• Update Time: 2025-10-27

2-(4-Bromophenyl)-2,2-difluoroethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-2,2-difluoroethanethioamide
• Benzeneethanethioamide, 4-bromo-α,α-difluoro-
• 2-(4-Bromophenyl)-2,2-difluoroethanethioamide

• MDL： MFCD19686457
• Inchi： 1S/C8H6BrF2NS/c9-6-3-1-5(2-4-6)8(10,11)7(12)13/h1-4H,(H2,12,13)
• InChI Key： RRLVDPOUABGWIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(N)=S)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 2.8
• Topological Polar Surface Area: 58.1

Additional information on 2-(4-Bromophenyl)-2,2-difluoroethanethioamide

Exploring the Properties and Applications of 2-(4-Bromophenyl)-2,2-difluoroethanethioamide (CAS No. 1334148-80-9)

2-(4-Bromophenyl)-2,2-difluoroethanethioamide (CAS No. 1334148-80-9) is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of a bromophenyl group and difluoroethanethioamide moiety, exhibits properties that make it valuable for various synthetic applications. Researchers and industry professionals often search for terms like "2-(4-Bromophenyl)-2,2-difluoroethanethioamide synthesis" or "CAS 1334148-80-9 applications", highlighting its relevance in modern chemistry.

The molecular structure of 2-(4-Bromophenyl)-2,2-difluoroethanethioamide includes a bromine substituent on the phenyl ring, which enhances its reactivity in cross-coupling reactions, a topic frequently explored in recent publications. The difluoroethanethioamide group contributes to its potential as a building block for more complex molecules, particularly in drug discovery. Searches such as "difluoroethanethioamide derivatives" or "bromophenyl compounds in medicinal chemistry" reflect the growing curiosity about its applications.

One of the key areas where 2-(4-Bromophenyl)-2,2-difluoroethanethioamide finds utility is in the development of novel pharmaceuticals. Its structural motifs are often investigated for their potential bioactivity, particularly in targeting specific enzymes or receptors. The combination of the bromophenyl and thioamide functionalities makes it a candidate for designing inhibitors or modulators in therapeutic agents. Queries like "thioamide-based drug design" or "bromophenyl compounds in drug development" are common among researchers exploring this niche.

In addition to pharmaceuticals, 2-(4-Bromophenyl)-2,2-difluoroethanethioamide is also studied in material science. Its ability to act as a precursor for advanced materials, such as liquid crystals or conductive polymers, has been a subject of interest. The difluoro group, in particular, can influence the electronic properties of resulting materials, making it a valuable component in optoelectronic applications. Searches like "fluorinated thioamides in materials science" or "bromophenyl compounds for optoelectronics" underscore its versatility.

The synthetic routes to 2-(4-Bromophenyl)-2,2-difluoroethanethioamide often involve multi-step processes, including bromination, fluorination, and thioamide formation. Researchers frequently look for "efficient synthesis of 2-(4-Bromophenyl)-2,2-difluoroethanethioamide" or "CAS 1334148-80-9 preparation methods" to optimize yields and purity. Recent advancements in green chemistry have also sparked interest in developing environmentally friendly protocols for its production, aligning with the global push for sustainable practices.

Another emerging topic is the use of 2-(4-Bromophenyl)-2,2-difluoroethanethioamide in agrochemicals. Its structural attributes make it a potential candidate for designing new pesticides or herbicides, with researchers exploring its mode of action and efficacy. Queries such as "thioamide compounds in agriculture" or "bromophenyl derivatives for crop protection" highlight this application. The compound's stability and reactivity under various conditions are critical factors in these studies.

From a commercial perspective, the demand for 2-(4-Bromophenyl)-2,2-difluoroethanethioamide is influenced by its niche applications. Suppliers and manufacturers often track trends related to "CAS 1334148-80-9 market price" or "2-(4-Bromophenyl)-2,2-difluoroethanethioamide suppliers" to meet the needs of research institutions and industries. The compound's availability in high purity forms is essential for reproducible results in experimental settings.

Safety and handling of 2-(4-Bromophenyl)-2,2-difluoroethanethioamide are also frequently discussed topics. While it is not classified under stringent regulatory categories, proper laboratory practices are recommended to ensure safe usage. Searches like "safe handling of bromophenyl compounds" or "thioamide storage conditions" reflect the importance of adhering to safety guidelines in research environments.

In summary, 2-(4-Bromophenyl)-2,2-difluoroethanethioamide (CAS No. 1334148-80-9) is a compound of significant interest across multiple scientific disciplines. Its unique combination of a bromophenyl group and difluoroethanethioamide functionality opens doors to diverse applications, from drug discovery to material science. As research continues to uncover its potential, queries such as "latest research on 2-(4-Bromophenyl)-2,2-difluoroethanethioamide" or "future directions for CAS 1334148-80-9" will likely remain prevalent in scientific discourse.